Cas no 106105-23-1 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-phenyl-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-phenyl-
• CAS No: 106105-23-1
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 1174508
• Update Time: 2024-07-25

7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-phenyl-

• Inchi： 1S/C12H10N4/c13-11-10-6-7-16(12(10)15-8-14-11)9-4-2-1-3-5-9/h1-8H,(H2,13,14,15)
• InChI Key： HSKDJAAEBMULSP-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C2C=CN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 210.0907

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 341.6±35.0 °C(Predicted)
• PSA: 56.73
• pka: 5.53±0.30(Predicted)